![molecular formula C10H7N3 B8655721 9H-pyrimido[4,5-b]indole CAS No. 5059-31-4](/img/structure/B8655721.png)
9H-pyrimido[4,5-b]indole
Description
9H-pyrimido[4,5-b]indole is an important part of nitrogen-containing heterocycles . It has significant applications in many fields, such as anti-inflammatory, antimicrobial, antimalarial agents, and cytotoxic inhibitors . The core structure of 9H-pyrimido[4,5-b]indoles is found in many biologically active molecules, such as HSC ex vivo expansion agent, pyruvate dehydrogenase kinases (PDHKs) inhibitors, epidermal growth factor receptor (EGFr) tyrosine kinase inhibitors, and endogenous hormones .
Synthesis Analysis
A four-component synthesis of 2-phenyl-9H-pyrimido[4,5-b]indoles was developed using indole-3-carboxaldehydes, aromatic aldehyde, and ammonium iodide as the raw materials under transition-metal-free conditions . The synthesis of 9H-pyrimido[4,5-b]indoles usually started with highly functionalized materials .Molecular Structure Analysis
The crystal structures of 2-amino-4-phenyl-9H-pyrimido[4,5-b]indole and its nitrate were determined by XRD analysis . 13 C NMR, XRD, and quantum-chemical data indicate that the acid proton is predominantly localized at the N (3) atom of the pyrimidine ring in both isolated nitrate molecules and in molecules in crystal and solution .Chemical Reactions Analysis
The pyrimidine ring was formed in one pot through a [4 + 2] annulation reaction . Four C–N bonds were formed in one pot promoted by iodine and iodide additives .Physical And Chemical Properties Analysis
The chemical formula of a derivative of 9H-pyrimido[4,5-b]indole, Methyl 4-((3-(piperidin-1-yl)propyl)amino)-9H-pyrimido[4,5-b]indole-7-carboxylate, is C20H25N5O2 . Its molecular weight is 367.4 g/mol .Mechanism of Action
properties
CAS RN |
5059-31-4 |
|---|---|
Product Name |
9H-pyrimido[4,5-b]indole |
Molecular Formula |
C10H7N3 |
Molecular Weight |
169.18 g/mol |
IUPAC Name |
9H-pyrimido[4,5-b]indole |
InChI |
InChI=1S/C10H7N3/c1-2-4-9-7(3-1)8-5-11-6-12-10(8)13-9/h1-6H,(H,11,12,13) |
InChI Key |
IEJAIKPHVAPFSS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CN=CN=C3N2 |
Origin of Product |
United States |
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